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Compound of Interest

Compound Name: RH 3421

Cat. No.: B1680580 Get Quote

This document provides essential safety and logistical information for the proper disposal of RH
3421, identified as Loctite 3421 _Kit Comp. A, an epoxy resin. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

and to maintain compliance with environmental regulations.

Safety and Hazard Information
Loctite 3421 is classified with several hazards that necessitate careful handling and disposal.[1]

The primary hazards associated with this product are skin irritation, potential for allergic skin

reaction, serious eye irritation, and toxicity to aquatic life with long-lasting effects.[1]

Hazard Summary Table

Hazard Statement Classification

H315: Causes skin irritation Skin irritation (Category 2)

H317: May cause an allergic skin reaction Skin sensitizer (Category 1)

H319: Causes serious eye irritation Serious eye irritation (Category 2)

H411: Toxic to aquatic life with long lasting

effects

Chronic hazards to the aquatic environment

(Category 2)
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In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Small Spills:

Ensure adequate ventilation in the area.

Wear appropriate personal protective equipment (PPE), including protective gloves.[1]

Wipe up the spill with a paper towel.

Place the contaminated paper towel into a designated, sealed container for disposal.[1]

Large Spills:

Ensure adequate ventilation.

Wear full PPE, including skin and eye protection.

Absorb the spill onto an inert absorbent material.

Collect the absorbent material and place it in a sealed container for disposal.[1]

Dispose of the contaminated material as hazardous waste according to the procedures

outlined below.[1]

Disposal Plan: Step-by-Step Guidance
Proper disposal of RH 3421 is critical to prevent environmental contamination and ensure

workplace safety. Do not empty into drains, surface water, or ground water.[1]

Personal Protective Equipment (PPE): Before beginning the disposal process, all personnel

must wear appropriate PPE, including but not limited to:

Chemically resistant gloves.[1]

Safety glasses with side-shields or goggles.

Lab coat or other protective clothing.
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Waste Collection:

Collect all waste materials, including empty containers, unused product, and contaminated

items (e.g., paper towels, absorbent materials), in a designated and clearly labeled

hazardous waste container.

Ensure the container is compatible with the chemical properties of the epoxy resin.

Curing of Unused Product (if applicable):

For small amounts of unused product, it is often recommended to mix the two components

(resin and hardener) to allow them to cure into a solid, non-hazardous plastic.

Follow the manufacturer's instructions for the correct mixing ratio.

Allow the mixture to fully cure in a well-ventilated area.

Once cured, the solid material can often be disposed of as regular solid waste, but always

verify with local regulations.

Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste" and the specific

contents (e.g., "Waste Loctite 3421," "Epoxy Resin Waste").

Store the container in a designated hazardous waste accumulation area that is secure and

away from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental waste

management company.

Provide the waste management company with the Safety Data Sheet (SDS) for Loctite

3421 to ensure proper handling and disposal in accordance with all local, state, and

federal regulations.
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Caption: Workflow for the proper disposal of RH 3421 (Loctite 3421).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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